Cas no 1721-25-1 (3-Acetyl-2,6-lutidine)

• Product Name: 3-Acetyl-2,6-lutidine
• CAS No: 1721-25-1
• Molecular Formula: C₉H₁₁NO
• Molecular Weight: 149.18974
• CID: 117995
• PubChem ID: 13328107

3-Acetyl-2,6-lutidine Properties

Names and Identifiers

• 1-(2,6-Dimethylpyridin-3-yl)ethanone
• Ethanone, 1-(2,6-dimethyl-3-pyridinyl)- (9CI)
• 1-(2,6-dimethyl-3-pyridinyl)Ethanone
• 3-Acetyl-2,6-lutidine
• Ethanone,1-(2,6-dimethyl-3-pyridinyl)-
• 2,6-Dimethyl-3-acetylpyridin
• 2,6-Dimethyl-3-acetylpyridine
• 3-Acetyl-2,6-dimethylpyridin
• acetyl-3 dimethyl-2,6 pyridine
• CS-0216647
• SCHEMBL1640178
• SB54956
• 1-(2,6-dimethylpyridin-3-yl)ethan-1-one
• EN300-53454
• BAA72125
• Z316174650
• FT-0661282
• DTXSID00536950
• AKOS000164200
• 1721-25-1
• G73575
• Ethanone, 1-(2,6-dimethyl-3-pyridinyl)-; Ketone, 2,6-dimethyl-3-pyridyl methyl (6CI,7CI); 1-(2,6-Dimethyl-3-pyridinyl)ethanone; 1-(2,6-Dimethylpyridin-3-yl)ethanone; 2,6-Dimethyl-3-acetylpyridine; 3-Acetyl-2,6-lutidine
• DA-31522

• MDL： MFCD09809062
• InChIKey： QICFGQJIWDJROU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO/c1-6-4-5-9(8(3)11)7(2)10-6/h4-5H,1-3H3
• SMILES： CC1=NC(=C(C=C1)C(=O)C)C

Computed Properties

• Exact Mass: 149.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.084063974g/mol
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• LogP: 1.90100
• PSA: 29.96000
• Boiling Point: 404.4±25.0 °C at 760 mmHg
• Melting Point: 230-232 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 198.4±23.2 °C
• Density: 1.3±0.1 g/cm3